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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B3430084

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Fast Yellow AB (C.I. 13015), also known as E105, is an azo dye with documented toxicity.[1]
[2] Its use in food and textiles is restricted or banned in many jurisdictions, including Europe
and the USA, due to health concerns, including its implication in non-atopic asthma.[1][2]
These application notes are for research and informational purposes only. Appropriate safety
measures, including the use of personal protective equipment and proper disposal methods,
are imperative when handling this chemical.

Introduction

Fast Yellow AB is a synthetic monoazo dye, historically used for coloring textiles, particularly
protein fibers like wool and silk.[3] The term "Fast" in its name indicates its good colorfastness,
meaning it is resistant to fading from washing or light exposure.[4] As an acid dye, its
application relies on an acidic dye bath to facilitate the electrostatic interaction between the
anionic dye molecules and the cationic amino groups in protein fibers. Due to its toxicological
profile, current research involving Fast Yellow AB is often focused on its detection,
degradation, and the development of safer alternatives.[5]

Chemical and Physical Properties
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Property Value

Cl Name Acid Yellow 9

Cl Number 13015

CAS Number 2706-28-7[6][71[8]
Molecular Formula C12H11N306S2
Molecular Weight 357.36 g/mol
Appearance Yellow powder
Solubility Water-soluble

Application in Textile Dyeing (Historical Context)

While detailed contemporary research on the application of Fast Yellow AB is limited due to its
toxicity, historical application methods for acid dyes on protein fibers provide a framework for its
use in a research context. The following protocols are representative of general acid dyeing
procedures for wool and silk and should be adapted with caution.

Quantitative Dyeing Parameters (Representative)

The following table outlines representative parameters for dyeing wool and silk with an acid dye
like Fast Yellow AB. These values are based on general knowledge of textile dyeing and
should be optimized for specific research purposes.
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Parameter Wool Silk

Dye Concentration (% owf) 0.5-3.0 05-25
Liquor Ratio 1:20 - 1:40 1:30 - 1:50
pH 45-55 5.0-6.0
Dyeing Temperature 85 -100°C 80 - 90°C

Dyeing Time 45 - 75 minutes 45 - 60 minutes
Acetic Acid (for pH control), Acetic Acid (for pH control),
Auxiliaries Sodium Sulfate (leveling Sodium Sulfate (leveling

agent)

agent)

% owf: on the weight of fiber

Experimental Protocol for Dyeing Wool

This protocol describes a laboratory-scale exhaustion dyeing method for wool fibers.

Materials:

e Wool yarn or fabric

o Fast Yellow AB

o Acetic acid (glacial)

e Sodium sulfate (anhydrous)

¢ Distilled water

o Beakers

o Heating mantle with magnetic stirrer

e Thermometer

e pH meter
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Procedure:

e Scouring: Wash the wool material in a solution of non-ionic detergent at 40-50°C for 30
minutes to remove any impurities. Rinse thoroughly with warm and then cold water.

e Dye Bath Preparation:

o Calculate the required amount of Fast Yellow AB based on the desired depth of shade (%

owf).

o Prepare a stock solution of the dye by dissolving the powder in a small amount of hot
distilled water.

o Fill a beaker with the required volume of distilled water (to achieve the desired liquor ratio).
o Add the dye stock solution to the beaker.
o Add sodium sulfate (e.g., 5-10% owf) to act as a leveling agent.
o Adjust the pH of the dye bath to 4.5 - 5.5 using a dilute solution of acetic acid.
e Dyeing:
o Introduce the pre-wetted wool into the dye bath at room temperature.

o Gradually raise the temperature of the dye bath to 90-100°C over 30 minutes, with
constant stirring.

o Maintain this temperature for 45-60 minutes, continuing to stir.
e Rinsing and Drying:
o Allow the dye bath to cool down to about 60°C before removing the wool.

o Rinse the dyed wool thoroughly with warm water and then cold water until the rinse water
is clear.

o Squeeze out excess water and allow the wool to air dry at room temperature.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3430084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol for Dyeing Silk

This protocol outlines a laboratory-scale method for dyeing silk fabric.
Materials:

Silk fabric

e Fast Yellow AB

o Acetic acid (glacial)

e Sodium sulfate (anhydrous)
 Distilled water

o Beakers

o Water bath with temperature control
e Glass stirring rod

Procedure:

o Degumming: To remove sericin, treat the silk in a mild soap solution at 90-95°C for 1-2
hours. Rinse thoroughly.

e Dye Bath Preparation:
o Prepare the dye bath as described in the wool dyeing protocol (Section 3.2.2).
o Adjust the pH to 5.0 - 6.0 with dilute acetic acid.

e Dyeing:
o Immerse the pre-wetted silk in the dye bath at room temperature.

o Slowly raise the temperature to 85-90°C over 30 minutes.
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o Maintain this temperature for 45-60 minutes with gentle stirring to ensure even dyeing.
e Rinsing and Drying:

o Let the dye bath cool gradually.

o Rinse the dyed silk with lukewarm and then cold water until the water runs clear.

o Gently squeeze out excess water and air dry away from direct sunlight.

Visualizations
Experimental Workflow for Acid Dyeing of Protein Fibers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Fast Yellow AB in
Textile Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430084#application-of-fast-yellow-ab-in-textile-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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